Cas no 56674-68-1 (2-(cyclohexyloxy)propanoic acid)

• Product Name: 2-(cyclohexyloxy)propanoic acid
• CAS No: 56674-68-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 2621078
• Update Time: 2025-06-29

2-(cyclohexyloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexyloxy)propanoic acid

• Inchi： 1S/C9H16O3/c1-7(9(10)11)12-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： XXSOJJJQCLCSPI-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(cyclohexyloxy)propanoic acid

Exploring the Properties and Applications of 2-(Cyclohexyloxy)Propanoic Acid (CAS No. 56674-68-1)

2-(Cyclohexyloxy)Propanoic Acid, identified by the CAS number 56674-68-1, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial domains. This compound, often abbreviated as Cyclohexyloxy Propanoic Acid, belongs to the family of carboxylic acids and is characterized by its cyclohexyl ether group attached to a propanoic acid backbone. Its molecular formula is C₁₁H₂₀O₃, and it exhibits a melting point of approximately 98°C, making it suitable for a wide range of applications.

The synthesis of 2-(Cyclohexyloxy)Propanoic Acid typically involves the esterification or etherification of propanoic acid derivatives with cyclohexanol, followed by hydrolysis to yield the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing energy consumption and minimizing waste generation. These improvements have made Cyclohexyloxy Propanoic Acid more accessible for large-scale industrial use.

In terms of chemical properties, 2-(Cyclohexyloxy)Propanoic Acid demonstrates moderate acidity due to the presence of the carboxylic acid group. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in organic synthesis reactions. Additionally, the compound exhibits good thermal stability, allowing it to be used in high-temperature processes without significant degradation.

The applications of 2-(Cyclohexyloxy)Propanoic Acid span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of various bioactive compounds, including anti-inflammatory agents and antioxidants. Recent studies have highlighted its potential as a precursor for developing novel drug delivery systems, where its amphiphilic nature facilitates the encapsulation of hydrophobic drugs within lipid-based nanoparticles.

In the field of materials science, Cyclohexyloxy Propanoic Acid has been employed as a building block for synthesizing polyesters and other biodegradable polymers. These materials are increasingly being used in sustainable packaging solutions and biomedical applications due to their environmental friendliness and biocompatibility.

Agricultural applications of this compound have also been explored, particularly in plant growth regulation. Research indicates that 2-(Cyclohexyloxy)Propanoic Acid can act as a plant growth enhancer by modulating hormone signaling pathways. This finding has significant implications for sustainable agriculture, offering a potential alternative to synthetic growth regulators that may have adverse environmental impacts.

Recent advancements in green chemistry have further expanded the utility of Cyclohexyloxy Propanoic Acid. For instance, its use in enzymatic reactions has been optimized to produce enantiomerically pure compounds, which are highly sought after in the pharmaceutical industry for their therapeutic specificity.

In conclusion, 2-(Cyclohexyloxy)Propanoic Acid (CAS No. 56674-68-1) stands out as a multifaceted compound with immense potential across diverse fields. Its chemical versatility, combined with recent innovations in synthesis and application techniques, positions it as a key player in advancing sustainable chemical technologies. As research continues to uncover new avenues for its utilization, this compound is poised to make significant contributions to both scientific progress and industrial development.